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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778

Essential Safety and Handling Guide for 2-
Ethoxyethyl Acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Ethoxyethyl acetate in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Chemical Profile: 2-Ethoxyethyl acetate is a colorless liquid with a characteristic ester-like
odor.[1] It is utilized as a solvent in various industrial and laboratory applications.[1] This
substance is flammable and presents several health hazards, necessitating strict adherence to
safety precautions.[1][2][3][4][5]

Hazard Identification and Personal Protective Equipment
(PPE)

2-Ethoxyethyl acetate is classified as a flammable liquid and is harmful if inhaled, swallowed,
or in contact with skin.[2][3][6] It is also suspected of damaging fertility or the unborn child.[1][2]
[3] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Goggles or safety glasses with
side-shields.[1]

Protects against splashes and
vapors that can cause eye
irritation.[1]

Skin Protection

Chemical resistant apron,
gloves, and long-sleeved
clothing.[1]

Prevents skin contact, as the
substance can be absorbed
through the skin and cause

irritation.[1]

Respiratory Protection

An approved/certified vapor

respirator.[1][5]

Necessary when ventilation is
inadequate to keep airborne
concentrations below exposure

limits.

Hand Protection

Chemically resistant gloves.

Prevents direct contact and

absorption through the skin.

Quantitative Safety Data

Adherence to established exposure limits is critical to ensure personnel safety.
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Parameter

Value

Reference

OSHA PEL (Permissible

Exposure Limit)

100 ppm (8-hour TWA)

[7]

ACGIH TLV (Threshold Limit

Value)

5 ppm (8-hour TWA)[2][6]

[2][6]

NIOSH REL (Recommended

Exposure Limit)

0.5 ppm (10-hour TWA)

[7]

Flash Point 51°C / 123.8°F[2][3] [21[3]
Boiling Point 156°C / 312.8°F [21[31[4]
Lower Explosion Limit 1.7% [21[31[5]
Upper Explosion Limit 10.1% [2][3]
LD50 Oral (Rat) 2700 mg/kg [2]

LD50 Dermal (Rabbit)

10000 mg/kg

[2]

LC50 Inhalation (Rat)

12.1 mg/L (8 h)

[2]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure the work area is well-ventilated.[1][5] Use a properly operating chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.[5]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][5]

Ground all equipment to prevent static discharge.[1][5]

Have appropriate fire extinguishing media available (e.g., dry chemical, CO2, alcohol-

resistant foam).[7]

. Donning Personal Protective Equipment (PPE):
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» Before handling the chemical, put on all required PPE as specified in the table above.
3. Handling and Use:

» Avoid contact with skin, eyes, and clothing.[1]

e Do not inhale vapors or mists.[1]

o Use spark-proof tools and explosion-proof equipment.[2]

e Do not eat, drink, or smoke in the handling area.[1]

o Keep containers tightly closed when not in use.[2][5]

4. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidants, strong bases, strong acids, and nitrates.[5]

» Keep containers tightly closed in a locked cabinet or a restricted access area.[6]
» Store in a designated flammables storage cabinet.[5]

Disposal Plan

1. Waste Collection:

o Collect all 2-Ethoxyethyl acetate waste, including contaminated materials, in a designated
and properly labeled hazardous waste container.

2. Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][6]

¢ Do not allow the chemical to enter the environment.[8] Prevent it from reaching drains or
waterways.
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Emergency Procedures: Chemical Spill Workflow

In the event of a spill, follow the established protocol to ensure safety and minimize
environmental impact.
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-

Immediate Actions

Evacuate non-essential personnel
from the spill area.

\

[ Ensure adequate ventilation. ]

\

[ Remove all sources of ignition. j

J

Containmenit & Cleanup

Don appropriate PPE
(respirator, gloves, goggles, apron).

\

Absorb the spill with an inert,

non-combustible material (e.g., sand, earth).

\

Collect absorbed material into a

sealed, labeled hazardous waste container.

-

Decontamination & Disposal

Decontaminate the spill area
with appropriate cleaning agents.

Dispose of waste container
according to regulations.

Reparting
\

Report the spill to the
appropriate safety personnel.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Ethoxyethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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